Cas no 2757903-93-6 (1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: 1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 2757903-93-6
• MF: C₇H₁₁N₃O₄S
• MW: 233.244940042496
• CID: 5927788
• PubChem ID: 165755418
• Update Time: 2025-06-10

1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2757903-93-6
• EN300-37104498
• 1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• 1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

• Inchi： 1S/C7H11N3O4S/c1-4-5(15(8,13)14)6(11)10(3)7(12)9(4)2/h1-3H3,(H2,8,13,14)
• InChI Key： BSGNBKPRPGRVDI-UHFFFAOYSA-N
• SMILES： S(C1C(N(C)C(N(C)C=1C)=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 233.04702701g/mol
• Monoisotopic Mass: 233.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 109Ų

Additional information on 1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Comprehensive Overview of 1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 2757903-93-6)

1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS No. 2757903-93-6) is a specialized sulfonamide derivative with a unique pyrimidine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both sulfonamide and pyrimidine moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a precursor for developing novel enzyme inhibitors and antimicrobial agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in medicinal chemistry. 1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide stands out due to its structural features, which enable interactions with biological targets such as carbonic anhydrases and dihydrofolate reductases. These enzymes are critical in metabolic pathways, making this compound a valuable tool for studying disease mechanisms. Additionally, its methylated pyrimidine core enhances stability and bioavailability, key factors in drug design.

The synthesis of CAS No. 2757903-93-6 involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize environmental impact. This aligns with the broader trend of sustainable chemical production, a topic frequently searched in academic and industrial circles.

Beyond pharmaceuticals, 1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has potential applications in material science. Its ability to form stable complexes with metals opens doors for catalytic applications and polymer modification. Questions like "How does sulfonamide functionalization improve material properties?" are commonly explored in online forums, reflecting the compound's interdisciplinary relevance.

Safety and handling of CAS No. 2757903-93-6 follow standard laboratory protocols. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This precautionary approach resonates with the increasing public interest in chemical safety and regulatory compliance, as seen in search trends.

In summary, 1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide represents a promising scaffold for innovation across multiple scientific domains. Its dual functionality as a sulfonamide and pyrimidine derivative positions it at the forefront of modern research, addressing pressing challenges in health and sustainability.